1-benzyl-1H-1,2,4-triazol-3-amine
Cat. No. B2591339
Key on ui cas rn:
25637-43-8
M. Wt: 174.207
InChI Key: IOILQNNNLJZCNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08288403B2
Procedure details
Prepared in analogy to example 3a) starting with 3-amino-1,2,4-triazole and benzyl bromide. The title compound was obtained as a colorless solid (Yield=14%). MS ISP (m/e): 175.3 (100) [(M+H)+].
Name
Name
Yield
14%
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[N:6]=[CH:5][NH:4][N:3]=1.[CH2:7](Br)[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1>>[CH2:7]([N:4]1[CH:5]=[N:6][C:2]([NH2:1])=[N:3]1)[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
NC1=NNC=N1
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
C(C1=CC=CC=C1)Br
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
Prepared in analogy to example 3a)
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
C(C1=CC=CC=C1)N1N=C(N=C1)N
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|
Name
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|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 14% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
